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Compound of Interest

Compound Name: KB02-JQ1

Cat. No.: B2707223 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers utilizing KB02-JQ1 in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is KB02-JQ1 and how does it work?

KB02-JQ1 is a highly selective, PROTAC (Proteolysis Targeting Chimera)-based degrader of

the BRD4 protein.[1][2] It functions as a "molecular glue" that brings together the target protein,

BRD4, and an E3 ubiquitin ligase, DCAF16.[1][2][3] This proximity facilitates the ubiquitination

of BRD4, marking it for degradation by the proteasome.[3][4][5] Unlike its constituent parts,

KB02 and JQ1, the bifunctional nature of KB02-JQ1 is essential for its degradative activity.[3]

[5]

Mechanism of Action: KB02-JQ1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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